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Compound of Interest

Compound Name: Methyl dichloroacetate

Cat. No.: B051726

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency
procedures for working with methyl dichloroacetate. Adherence to these guidelines is critical
to ensure a safe laboratory environment.

Chemical and Physical Properties

Methyl dichloroacetate is a colorless liquid with an ethereal odor.[1] It is combustible and
corrosive to metals and tissues.[1][2] Understanding its physical properties is crucial for safe
handling and storage.

Table 1: Physical and Chemical Properties of Methyl Dichloroacetate
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Property Value Source
Molecular Formula C3HaCl202 [3]
Molecular Weight 142.97 g/mol [1]
Appearance Colorless liquid [1]

Odor Ethereal [1]
Boiling Point 143 °C (289 °F) at 760 mmHg [1][2]
Melting Point -52 °C (-62 °F) [1112]
Flash Point 80 °C (176 °F) [11[4]
Density 1.381 g/mL at 25 °C [2]
Vapor Pressure 4.5 mmHg [1]

Limited solubility in water.
Solubility Soluble in organic solvents like  [2][3]

ether and chloroform.

Hazard Identification and Toxicity

Methyl dichloroacetate is a hazardous substance that can cause severe health effects. It is
crucial to understand its toxicity to handle it safely.

Table 2: GHS Hazard Classification for Methyl Dichloroacetate
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Hazard Class

Hazard Statement

GHS Pictogram

Acute Toxicity, Inhalation

H332: Harmful if inhaled

GHSO07 (Warning)

Skin Corrosion/Irritation

H315: Causes skin irritation

GHSO07 (Warning)

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

GHSO07 (Warning)

Specific Target Organ Toxicity

H335: May cause respiratory

irritation

GHSO07 (Warning)

Flammable Liquids

H227: Combustible liquid

No Pictogram

Source:[1][2][5][6]
Health Hazards:

 Inhalation: Harmful if inhaled, causing burning sensations, coughing, wheezing, laryngitis,
shortness of breath, headache, nausea, and vomiting.[2][4] It can be destructive to the nose,
throat, and upper respiratory tract.[2][4]

o Skin Contact: Causes skin irritation and potential burns.[1] It is toxic if it comes into contact
with skin.

o Eye Contact: Causes serious eye irritation and is extremely destructive to the eyes.[1][2][4]
 Ingestion: Toxic if swallowed.

o Chronic Exposure: Suspected of causing genetic defects. Dichloroacetate (a related
compound) has been linked to reversible neuropathic toxicity in clinical trials.[7][8]

Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory when working with methyl
dichloroacetate.

3.1. Personal Protective Equipment (PPE)
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All personnel handling methyl dichloroacetate must use the following PPE:

Eye Protection: Chemical safety goggles or a face shield (minimum 8 inches).[1][5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber, neoprene).[1]

Skin and Body Protection: A lab coat or chemical-resistant apron.[1] Full protective clothing
should be worn when there is a risk of splashing.[9]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood.[10][11] If ventilation is inadequate or for spill response, a self-contained breathing
apparatus (SCBA) is required.[1][9]

3.2. Engineering Controls

o Ventilation: Always handle methyl dichloroacetate in a well-ventilated area or a certified
chemical fume hood to minimize inhalation exposure.[10][11]

o Safety Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[12]

3.3. Handling Procedures

Read the Safety Data Sheet (SDS) thoroughly before use.[5]
e Avoid contact with skin, eyes, and clothing.[5][10]
e Do not breathe vapors or mist.[5][10]

o Use only non-sparking tools and ground all equipment when handling the product to prevent
static discharge.[4][13]

o Keep away from heat, sparks, and open flames.[5][13]
e Do not eat, drink, or smoke in areas where the chemical is handled.

e Wash hands thoroughly after handling.[5]
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3.4. Storage Procedures

» Store in a cool, dry, and well-ventilated place.[5][10]

o Keep containers tightly closed to prevent leakage.[5][10]

» Store locked up, accessible only to authorized personnel.[5][10]

o Keep away from incompatible materials such as strong acids, strong bases, oxidizing
agents, and reducing agents.[5][12]

Emergency Procedures
Immediate and appropriate response to emergencies is critical to minimizing harm.

4.1. First Aid Measures

Table 3: First Aid for Methyl Dichloroacetate Exposure

Exposure Route First Aid Protocol

Move the victim to fresh air. If breathing has
) stopped, give artificial respiration. If breathing is
Inhalation - . . .
difficult, provide oxygen. Seek immediate

medical attention.[1][4]

Immediately remove contaminated clothing.
Flush the affected area with plenty of water for

Skin Contact _ _ .
at least 15 minutes. Seek medical attention.[1]

[4]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact )
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][4][5]

) Do NOT induce vomiting. Rinse mouth with
Ingestion _ . _ .
water. Seek immediate medical attention.[11]
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4.2. Spill and Leak Procedures

o Small Spills:
o Evacuate non-essential personnel from the area.[12]
o Wear appropriate PPE, including respiratory protection.[10]
o Eliminate all ignition sources.[4][12]

o Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.
[12][13]

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[11]

o Ventilate the area and wash the spill site after material pickup is complete.[12]

o Large Spills:

[e]

Immediately evacuate the area and activate the emergency response system.

[e]

Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[4]

o

Follow the institution's emergency response plan.
4.3. Firefighting Measures
» Methyl dichloroacetate is a combustible liquid.[1]

o Suitable Extinguishing Media: Use dry chemical, COz2, alcohol-resistant foam, or water spray.
[4][11]

» Unsuitable Extinguishing Media: Avoid using a solid stream of water as it may scatter and
spread the fire.[4]

e Hazards from Combustion: Fire may produce irritating, corrosive, and/or toxic gases,
including hydrogen chloride and phosgene.[1][4][5][10]
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o Protective Equipment: Firefighters should wear a positive-pressure self-contained breathing
apparatus (SCBA) and full protective clothing.[9]

o Containers may explode when heated.[1] Use water spray to cool fire-exposed containers.
[12]

Waste Disposal

Dispose of methyl dichloroacetate and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[5] Do not allow the product to enter drains
or the environment.[10]

Visualized Workflows and Protocols

Diagram 1: Safe Handling Workflow for Methyl Dichloroacetate
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A workflow for the safe handling of methyl dichloroacetate.
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Diagram 2: Emergency Response for Methyl Dichloroacetate Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051726?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

